Cas no 1103513-86-5 (1-(4-ethoxybenzoyl)-2,3-dihydro-1H-indole-2-carboxamide)

• Product Name: 1-(4-ethoxybenzoyl)-2,3-dihydro-1H-indole-2-carboxamide
• CAS No: 1103513-86-5
• MF: C₁₈H₁₈N₂O₃
• MW: 310.347124576569
• CID: 5471487
• PubChem ID: 18587917
• Update Time: 2025-05-26

1-(4-ethoxybenzoyl)-2,3-dihydro-1H-indole-2-carboxamide Chemical and Physical Properties

Names and Identifiers

• F2862-0035
• 1-(4-ethoxybenzoyl)-2,3-dihydroindole-2-carboxamide
• AKOS024472381
• VU0502642-1
• 1-(4-ethoxybenzoyl)-2,3-dihydro-1H-indole-2-carboxamide
• 1103513-86-5
• 1-(4-ethoxybenzoyl)indoline-2-carboxamide

• Inchi： 1S/C18H18N2O3/c1-2-23-14-9-7-12(8-10-14)18(22)20-15-6-4-3-5-13(15)11-16(20)17(19)21/h3-10,16H,2,11H2,1H3,(H2,19,21)
• InChI Key： JCYNCQKGQOHINQ-UHFFFAOYSA-N
• SMILES： O=C(C1CC2C=CC=CC=2N1C(C1C=CC(=CC=1)OCC)=O)N

Computed Properties

• Exact Mass: 310.13174244g/mol
• Monoisotopic Mass: 310.13174244g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 23
• Rotatable Bond Count: 4
• Complexity: 446
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 72.6Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Indoles and derivatives Indolecarboxylic acids and derivatives

Additional information on 1-(4-ethoxybenzoyl)-2,3-dihydro-1H-indole-2-carboxamide

Comprehensive Overview of 1-(4-Ethoxybenzoyl)-2,3-dihydro-1H-indole-2-carboxamide (CAS No. 1103513-86-5)

1-(4-Ethoxybenzoyl)-2,3-dihydro-1H-indole-2-carboxamide (CAS No. 1103513-86-5) is a synthetic organic compound that has garnered significant attention in pharmaceutical and biochemical research due to its unique structural properties and potential therapeutic applications. This compound, often referred to by its CAS number 1103513-86-5, belongs to the class of indole derivatives, which are widely studied for their diverse biological activities. The presence of an ethoxybenzoyl group and a carboxamide moiety in its structure makes it a promising candidate for drug development, particularly in targeting specific enzymatic pathways.

In recent years, the demand for indole-based compounds has surged, driven by their relevance in treating neurological disorders, inflammation, and metabolic diseases. Researchers are particularly interested in 1-(4-ethoxybenzoyl)-2,3-dihydro-1H-indole-2-carboxamide due to its potential as a kinase inhibitor or GPCR modulator, which aligns with current trends in precision medicine. The compound's molecular weight and lipophilicity are critical factors in its pharmacokinetic profile, making it a subject of extensive structure-activity relationship (SAR) studies.

The synthesis of CAS 1103513-86-5 involves multi-step organic reactions, including amidation and acylations, which are optimized for high yield and purity. Analytical techniques such as HPLC, NMR, and mass spectrometry are employed to characterize the compound, ensuring compliance with pharmaceutical standards. Its solubility in organic solvents like DMSO and methanol facilitates its use in in vitro and in vivo assays, furthering its exploration in preclinical studies.

From an industrial perspective, 1-(4-ethoxybenzoyl)-2,3-dihydro-1H-indole-2-carboxamide is a valuable intermediate in the synthesis of more complex pharmaceutical agents. Its patent landscape reveals ongoing innovations in its applications, particularly in cancer therapy and neuroprotection. The compound's toxicity profile and metabolic stability are also under investigation, addressing common concerns in drug development pipelines.

As the scientific community continues to explore small-molecule therapeutics, 1103513-86-5 stands out for its versatility and potential to address unmet medical needs. Its integration into high-throughput screening platforms highlights its relevance in modern drug discovery. For researchers and manufacturers, understanding the physicochemical properties and biological activity of this compound is essential for advancing its applications in medicine and biotechnology.

In conclusion, 1-(4-ethoxybenzoyl)-2,3-dihydro-1H-indole-2-carboxamide (CAS No. 1103513-86-5) represents a compelling area of study in medicinal chemistry. Its structural features and functional groups offer a robust foundation for developing novel therapeutics, aligning with global efforts to combat complex diseases. Future research will likely focus on optimizing its bioavailability and target selectivity, ensuring its place in the next generation of pharmaceutical innovations.